Cas no 13605-21-5 (2-(2-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(2-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 13605-21-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6563968
• PubChem ID: 12830789
• Update Time: 2025-10-31

2-(2-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-methylphenyl)ethan-1-ol
• SCHEMBL12341798
• EN300-1839167
• 13605-21-5

• Inchi： 1S/C10H14O2/c1-8-3-4-9(5-6-11)10(7-8)12-2/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： NWOXJSCZEQBDCC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1CCO

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxy-4-methylphenyl)ethan-1-ol

Introduction to 2-(2-methoxy-4-methylphenyl)ethan-1-ol and Its Significance in Modern Chemical Research

2-(2-methoxy-4-methylphenyl)ethan-1-ol, with the CAS number 13605-21-5, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a phenolic alcohol structure, has garnered attention due to its unique chemical properties and potential applications in drug development and synthetic chemistry. The presence of both a methoxy group and a methyl group on the aromatic ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s structure, characterized by an ethanol side chain attached to a benzene ring substituted at the 2-position with a methoxy group and at the 4-position with a methyl group, contributes to its versatility. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact favorably with biological targets. The hydroxyl (-OH) group, located at the 1-position of the ethyl chain, enhances its reactivity, allowing for further functionalization through various chemical transformations.

In recent years, there has been growing interest in phenolic derivatives as pharmacophores due to their demonstrated biological activity. Studies have highlighted the potential of compounds like 2-(2-methoxy-4-methylphenyl)ethan-1-ol in modulating enzyme activity and receptor binding. For instance, modifications of this scaffold have been investigated for their role in inhibiting kinases and other therapeutic targets relevant to oncology and inflammatory diseases. The methoxy and methyl substituents play crucial roles in fine-tuning the molecule’s pharmacokinetic properties, including solubility and metabolic stability.

The synthesis of 2-(2-methoxy-4-methylphenyl)ethan-1-ol typically involves aromatic substitution reactions followed by selective hydroxylation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing intermediates that meet the stringent requirements of pharmaceutical applications. The compound’s stability under various reaction conditions makes it a reliable building block for multi-step syntheses.

One of the most compelling aspects of 2-(2-methoxy-4-methylphenyl)ethan-1-ol is its potential as a precursor for more complex bioactive molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced therapeutic profiles. For example, derivatives of this compound have been explored for their anti-inflammatory properties, with some showing promising results in preclinical studies. The ability to modify specific functional groups while maintaining the core phenolic alcohol structure allows for systematic exploration of biological activity.

The compound’s electronic properties, influenced by the aromatic ring and substituents, also make it interesting from a material science perspective. Functionalized aromatic compounds are increasingly being used in the development of organic electronics, including light-emitting diodes (OLEDs) and conductive polymers. The hydroxyl group contributes to hydrogen bonding capabilities, which can be exploited in material design for improved adhesion or stability.

In conclusion, 2-(2-methoxy-4-methylphenyl)ethan-1-ol (CAS no. 13605-21-5) represents a significant compound in modern chemical research. Its unique structural features and reactivity make it a valuable tool for pharmaceutical synthesis and material science applications. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is likely to grow further. The intersection of organic chemistry with biology and materials science ensures that compounds like this will remain at the forefront of scientific inquiry.